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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-undecanone
as a solvent in chemical reactions. 2-Undecanone, a naturally derived, biodegradable methyl
ketone, presents a compelling alternative to conventional solvents, offering a unique
combination of properties beneficial for organic synthesis, particularly in the pharmaceutical
and fragrance industries.

Introduction

2-Undecanone (also known as methyl nonyl ketone) is a colorless to pale yellow liquid with a
characteristic fruity and floral aroma.[1] Beyond its well-established use as a fragrance
ingredient and insect repellent, its properties as a solvent and a chemical intermediate are
gaining increasing attention.[1][2] Its high boiling point, low water solubility, and ability to
dissolve a range of organic compounds make it a suitable medium for various chemical
transformations.[3][4] Furthermore, its natural origin and biodegradability align with the
principles of green chemistry, making it an attractive option for sustainable chemical processes.

[2]

Physicochemical Properties
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A comprehensive understanding of the physicochemical properties of 2-undecanone is

essential for its effective application as a solvent. Key properties are summarized in the table

below.
Property Value Reference(s)
CAS Number 112-12-9 [1]
Molecular Formula C11H220 [1]
Molecular Weight 170.29 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 231-232 °C [2]
Melting Point 11-13°C [3]
Density ~0.825 g/mL at 25 °C [5]
Flash Point 88 °C (190.4 °F) [2]

Water Solubility

Insoluble

[3]4]

Solubility in Organic Solvents

Soluble in ethanol, ether,
acetone, benzene, carbon
tetrachloride, chloroform,
DMSO, ethyl acetate, and
dichloromethane.

[3][6]

Applications in Chemical Synthesis

While specific, documented examples of 2-undecanone as a primary solvent in a wide array of

named reactions remain limited in readily available scientific literature, its properties suggest its

utility in several areas of organic synthesis. It is employed as a solvent and intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] Its high boiling point makes it suitable for

reactions requiring elevated temperatures.

General Organic Synthesis
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2-Undecanone's ability to dissolve a variety of organic compounds makes it a versatile solvent
for general organic synthesis.[1] It can serve as a medium for reactions involving non-polar to
moderately polar reactants.

Experimental Protocols

Due to the limited availability of published, detailed protocols using 2-undecanone as a
solvent, the following section provides a generalized protocol for its use in a common organic
transformation where a high-boiling ketone could be advantageous.

Protocol 1: General Procedure for a High-Temperature
Condensation Reaction

This protocol describes a general workflow for a condensation reaction, such as an Aldol
condensation, where 2-undecanone can be used as a high-boiling solvent.

Materials:

Reactant A (aldehyde or ketone with a-hydrogens)

e Reactant B (aldehyde or ketone)

o Base catalyst (e.g., sodium hydroxide, potassium carbonate)

¢ 2-Undecanone (anhydrous)

e Anhydrous magnesium sulfate or sodium sulfate

e Solvents for extraction and purification (e.g., ethyl acetate, hexane)

e Deionized water

Brine solution

Equipment:

¢ Round-bottom flask
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» Reflux condenser

e Magnetic stirrer and stir bar

o Heating mantle or oil bath

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

o Chromatography equipment (for purification)
Procedure:

e Reaction Setup:

o To a dry round-bottom flask equipped with a magnetic stir bar, add Reactant A (1.0 eq) and
2-undecanone as the solvent. The volume of the solvent should be sufficient to ensure
proper stirring of the reaction mixture (typically a 0.1 to 1 M solution of the limiting
reagent).

o Add Reactant B (1.0 - 1.2 eq) to the flask.
o Add the base catalyst (0.1 - 2.0 eq).
o Attach a reflux condenser to the flask.

» Reaction Execution:

o Heat the reaction mixture to the desired temperature (e.g., 150-200 °C) using a heating
mantle or oil bath.

o Stir the reaction mixture vigorously for the required time (monitor by TLC or other
appropriate analytical techniques).

o Work-up:
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o Allow the reaction mixture to cool to room temperature.

o Quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel.

o Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).
o Combine the organic layers and wash with deionized water and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to remove the extraction solvent. The high boiling point of 2-undecanone
means it will remain in the crude product.

o Purification:

o Purify the crude product by column chromatography on silica gel, using an appropriate
eluent system (e.g., hexane/ethyl acetate gradient) to separate the product from residual
2-undecanone and other impurities.

Expected Outcome: The desired condensation product is obtained after purification. The yield
will be dependent on the specific reactants and conditions used.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for a chemical reaction using 2-
undecanone as a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-Undecanone: A Versatile Solvent for Chemical
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#2-undecanone-as-a-solvent-for-chemical-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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